Cas no 4258-41-7 (4-Benzoyl-4-phenylbutyric acid)
4258-41-7 structure
Product Name:4-Benzoyl-4-phenylbutyric acid
CAS No:4258-41-7
MF:C17H16O3
MW:268.307145118713
CID:2666277
PubChem ID:2748369
Update Time:2025-04-21
4-Benzoyl-4-phenylbutyric acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzoyl-4-phenylbutyric acid
- SCHEMBL23849637
- 4258-41-7
- AKOS000278337
- AKOS016037932
-
- MDL： MFCD01108799
- Inchi： 1S/C17H16O3/c18-16(19)12-11-15(13-7-3-1-4-8-13)17(20)14-9-5-2-6-10-14/h1-10,15H,11-12H2,(H,18,19)
- InChI Key： NTPZHUOJVKOUHC-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C(C1C=CC=CC=1)CCC(=O)O
Computed Properties
- Exact Mass: 268.109944368Da
- Monoisotopic Mass: 268.109944368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54.4Ų
4-Benzoyl-4-phenylbutyric acid Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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